Cas no 1261890-12-3 (2-hydroxy-5-[3-(pyrrolidine-1-carbonyl)phenyl]benzonitrile)

• Product Name: 2-hydroxy-5-[3-(pyrrolidine-1-carbonyl)phenyl]benzonitrile
• CAS No: 1261890-12-3
• MF: C₁₈H₁₆N₂O₂
• MW: 292.331844329834
• MDL: MFCD18314546
• CID: 1219567
• PubChem ID: 53220220
• Update Time: 2025-04-20

2-hydroxy-5-[3-(pyrrolidine-1-carbonyl)phenyl]benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-5-[3-(pyrrolidine-1-carbonyl)phenyl]benzonitrile
• MFCD18314546
• 2-CYANO-4-(3-PYRROLIDINYLCARBONYLPHENYL)PHENOL
• DTXSID10684991
• 1261890-12-3
• 2-Cyano-4-(3-pyrrolidinylcarbonylphenyl)phenol, 95%
• 4-Hydroxy-3'-(pyrrolidine-1-carbonyl)[1,1'-biphenyl]-3-carbonitrile

• MDL： MFCD18314546
• Inchi： 1S/C18H16N2O2/c19-12-16-11-14(6-7-17(16)21)13-4-3-5-15(10-13)18(22)20-8-1-2-9-20/h3-7,10-11,21H,1-2,8-9H2
• InChI Key： SUMLDWIFFLUKRV-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C2C=CC(=C(C#N)C=2)O)C=1)N1CCCC1

Computed Properties

• Exact Mass: 292.121
• Monoisotopic Mass: 292.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.3A^2
• XLogP3: 3.4